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Interpreting biphasic dose-response to LP-211.
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Compound of Interest

Compound Name: LP-211

cat. No.: B1675264

Technical Support Center: LP-211

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with LP-211.

Frequently Asked Questions (FAQs)

Q1: What is LP-211 and what is its primary mechanism of action?

LP-211 is a potent and selective agonist for the serotonin 5-HT7 receptor.[1][2] It is
characterized by its ability to cross the blood-brain barrier, making it suitable for in vivo studies
targeting the central nervous system.[1][2][3] Its primary mechanism of action is to bind to and
activate 5-HT7 receptors, initiating downstream intracellular signaling cascades.

Q2: What are the key binding and functional parameters of LP-2117?

LP-211 exhibits high affinity for the 5-HT7 receptor. Key quantitative parameters are
summarized in the table below.
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Parameter Value Species Notes

Affinity for cloned 5-

Ki 0.58 nM Rat
HT7 receptors.[2][3]
) Affinity for 5-HT7
Ki 15 nM Human
receptors.[3]
Functional activity in
] ) isolated ileum assay,
EC50 0.60 uM Guinea Pig
comparable to 5-CT.
[3]
o Over 5-HT1A receptor.
Selectivity >300-fold Rat

[3]

Q3: What are the known downstream signaling pathways activated by LP-2117?

Activation of the 5-HT7 receptor by LP-211 has been shown to stimulate neurite outgrowth
through the activation of the Extracellular signal-regulated kinase (ERK) and Cyclin-dependent
kinase 5 (Cdk5) signaling pathways.[4] This effect is dependent on de novo protein synthesis.

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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